Cas no 51786-11-9 (2-Chloro-3-hydroxybenzonitrile)

• Product Name: 2-Chloro-3-hydroxybenzonitrile
• CAS No: 51786-11-9
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD11848763
• CID: 1011682
• PubChem ID: 21436545
• Update Time: 2025-04-20

2-Chloro-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxybenzonitrile
• BENZONITRILE,2-CHLORO-3-HYDROXY-
• 2-Chloro-3-cyanophenol
• Benzonitrile, 2-chloro-3-hydroxy-
• AMY28096
• 51786-11-9
• DERLNEQRYBEGFW-UHFFFAOYSA-N
• Benzonitrile, 2-chloro-3-hydroxy-
• AKOS016008014
• SY108708
• DA-26659
• BCA78611
• CS-W021640
• DS-16780
• SCHEMBL2518863
• MFCD11848763
• DTXSID40613850
• MB10145

• MDL： MFCD11848763
• Inchi： 1S/C7H4ClNO/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H
• InChI Key： DERLNEQRYBEGFW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1O

Computed Properties

• Exact Mass: 152.9981414g/mol
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 273.7±25.0 ºC (760 Torr),
• Flash Point: 119.3±23.2 ºC,
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles